![molecular formula C17H28Cl2N4O B2845214 N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1-(3-ethyl-1,2-oxazol-5-yl)methanamine;dihydrochloride CAS No. 2418727-92-9](/img/structure/B2845214.png)
N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1-(3-ethyl-1,2-oxazol-5-yl)methanamine;dihydrochloride
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Description
N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1-(3-ethyl-1,2-oxazol-5-yl)methanamine;dihydrochloride is a useful research compound. Its molecular formula is C17H28Cl2N4O and its molecular weight is 375.34. The purity is usually 95%.
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Scientific Research Applications
Reactivity and Synthesis Applications
Synthesis and Reactivity
Studies on compounds with similar structures, such as cyclohexylamines and pyrazoles, have explored their reactivity for the synthesis of various derivatives. For instance, treatment of N-2-(1,1-dichloroalkylidene) cyclohexylamines under specific conditions can lead to different substituted cyclohexylamines, which might hint at the synthetic versatility of similar compounds (Kimpe & Schamp, 2010). Similarly, the synthesis of N,N-dibenzyl derivatives involving pyrazole components demonstrates the potential for creating complex molecules with specific functional groups, which could be relevant for the design and synthesis of new materials or pharmaceuticals (Younas, Abdelilah, & Anouar, 2014).
Environmental and Agronomic Research
Herbicide and Soil Interaction
Research into the fate of soil-applied herbicides provides insight into the environmental behavior of chemical compounds. Understanding the dissipation kinetics of herbicides in different soil types helps in assessing the environmental impact and safety of chemical applications in agriculture (Baer & Calvet, 1999).
Catalysis and Chemical Transformations
Catalysis and Oxidation Reactions
The study of diiron(III) complexes for selective hydroxylation of alkanes, using specific ligands, illustrates the potential of metallic complexes in catalysis, particularly in the oxidation of organic compounds. This research might suggest applications for similar structures in catalytic processes, which could be valuable in industrial chemistry for selective synthesis and transformation of molecules (Sankaralingam & Palaniandavar, 2014).
Properties
IUPAC Name |
N-[(3-cyclohexyl-1-methylpyrazol-4-yl)methyl]-1-(3-ethyl-1,2-oxazol-5-yl)methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N4O.2ClH/c1-3-15-9-16(22-20-15)11-18-10-14-12-21(2)19-17(14)13-7-5-4-6-8-13;;/h9,12-13,18H,3-8,10-11H2,1-2H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPDDIJWZKOUUJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1)CNCC2=CN(N=C2C3CCCCC3)C.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28Cl2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.